(3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride

• IUPAC Name: (3-phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride
• InChI: InChI=1S/C12H13ClO2S/c13-16(14,15)9-11-6-12(7-11,8-11)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key: YEDGGUYGDNNKNW-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC=CC=C3)CS(=O)(=O)Cl
• Molecular Formula: C12H13ClO2S
• Molecular Weight: 256.75 g/mol

Description

(3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride, also known as CP-47,497, is a synthetic cannabinoid that has been widely used in scientific research. This compound is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. CP-47,497 has been used to study the mechanism of action of cannabinoids, as well as their biochemical and physiological effects.

Mechanism of Action

(3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride binds to the CB1 receptor, which is located in the brain and other organs. This binding activates the receptor, leading to a variety of effects on the body. These effects include changes in mood, appetite, and pain perception.
Biochemical and physiological effects:
(3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been shown to have a variety of biochemical and physiological effects, including:
1. Changes in mood: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been shown to produce euphoria and other changes in mood.
2. Changes in appetite: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been shown to increase appetite.
3. Changes in pain perception: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been shown to reduce pain perception.

Advantages and Limitations for Lab Experiments

(3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has several advantages and limitations for lab experiments. Some advantages include:
1. Potency: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride is a potent agonist of the CB1 receptor, making it useful for studying the effects of cannabinoids on this receptor.
2. Solubility: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride is soluble in organic solvents, making it easy to work with in the lab.
Some limitations of (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride include:
1. Toxicity: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride is toxic, and caution should be taken when handling this compound.
2. Legal status: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride is a controlled substance in many countries, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride, including:
1. Developing new drugs: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been used as a starting point for developing new drugs that target the CB1 receptor. Further research in this area could lead to the development of new drugs for a variety of conditions.
2. Studying the long-term effects: More research is needed to understand the long-term effects of (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride on the body.
3. Investigating the effects on different organs: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has primarily been studied for its effects on the brain, but more research is needed to understand its effects on other organs.
In conclusion, (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride is a synthetic cannabinoid that has been widely used in scientific research. This compound has been used to study the mechanism of action of cannabinoids, as well as their biochemical and physiological effects. (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has several advantages and limitations for lab experiments, and there are several future directions for research in this area.

Synthesis Methods

(3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride is synthesized by reacting 1-(cyclopropylmethyl)-3-phenylacetylindole with methanesulfonyl chloride in the presence of a base. The resulting compound is a white powder that is soluble in organic solvents.

Scientific Research Applications

(3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been used in a variety of scientific research applications, including:
1. Studying the mechanism of action of cannabinoids: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride is a potent agonist of the CB1 receptor, and has been used to study how cannabinoids interact with this receptor.
2. Investigating the biochemical and physiological effects of cannabinoids: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been used to study the effects of cannabinoids on the brain and other organs.
3. Developing new drugs: (3-Phenyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been used as a starting point for developing new drugs that target the CB1 receptor.